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Compound of Interest

Compound Name: Daclatasvir-d16

Cat. No.: B15141790

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daclatasvir-d16 is the deuterated analog of Daclatasvir, a potent and selective inhibitor of the
hepatitis C virus (HCV) non-structural protein 5A (NS5A). Due to its isotopic labeling,
Daclatasvir-d16 serves as an invaluable internal standard for analytical and pharmacokinetic
studies, enabling precise quantification of Daclatasvir in various biological matrices.[1] This
technical guide provides a comprehensive overview of the core physicochemical properties of
Daclatasvir-d16, detailed experimental protocols for their determination, and a visualization of

its parent compound's mechanism of action.

Core Physicochemical Properties

The fundamental physicochemical characteristics of Daclatasvir-d16 are summarized in the
table below.
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Property Value Source
Molecular Formula C40H34D16N806 [1]
Molecular Weight 754.99 g/mol

dimethyl ((2S,2'S)-([1,1"-
biphenyl]-4,4'-diylbis(1H-
imidazole-5,2-

Chemical Name diyl))bis(pyrrolidine-2,1- [1]
diyl))bis(3-(methyl-d3)-1-
oxobutane-1,2-diyl-2,3,4,4,4-

d5)dicarbamate

Parent Compound Daclatasvir [1]

Appearance White to yellow solid [2]

. . ) Inferred from use as an
Isotopic Purity >98% (Typical) )
internal standard

Expected to be similar to
Daclatasvir. Daclatasvir is
freely soluble in water (>700
N mg/mL).[3] Predicted water

Solubility o [2][3]
solubility is 0.00852 mg/mL.[3]
The dihydrochloride salt is
soluble in DMSO at 100

mg/mL.[2]

Mechanism of Action of Daclatasvir

Daclatasvir inhibits the function of the HCV NS5A protein, a critical component of the viral
replication complex.[3][4] This inhibition disrupts the formation of the membranous web
essential for viral RNA synthesis and virion assembly.[4] The following diagram illustrates the
key steps in the mechanism of action of Daclatasvir.
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Mechanism of Action of Daclatasvir
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Workflow for Isotopic Purity Determination by LC-HRMS
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Shake-Flask Method for Solubility Determination

G\dd excess Daclatasvir-d16 to buffeD
Equilibrate with agitation
(e.g., 37°C for 24-48h)
Separate solid and liquid phases
(Centrifugation/Filtration)

Quantify concentration in supernatant
(e.g., LC-MS)

Equilibrium Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15141790#physicochemical-properties-of-
daclatasvir-d16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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